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Compound of Interest

Compound Name: Citalopram Hydrobromide

Cat. No.: B195639

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
administration of citalopram hydrobromide to mice in a research setting. Citalopram is a
widely used selective serotonin reuptake inhibitor (SSRI) and a valuable tool for studying the
serotonergic system and modeling neuropsychiatric disorders.

Data Presentation: Citalopram Administration
Parameters in Mice

The following table summarizes common dosages and administration schedules for citalopram
hydrobromide in mice for various behavioral and neurochemical studies.
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Parameter Details Reference(s)
Dosage Range 2.5 mg/kg to 30 mg/kg [1]
o ) Intraperitoneal (i.p.) injection,
Administration Route S [21[31[4]
Oral (in drinking water)
Vehicle 0.9% Saline [2]
Single injection, typically 30-60
Acute Administration minutes before behavioral [2][5]
testing.
Multiple injections over a 24-
Sub-chronic/Repeated hour period (e.g., at 23.5, 5, 1]
Administration and 1 hour before testing) or
daily for several weeks.
) o ) Administered in drinking water
Chronic Administration [3]

for approximately 4 weeks.

Experimental Protocols

Protocol 1: Preparation of Citalopram Hydrobromide

Solution for Injection

Materials:

o Citalopram hydrobromide powder
« Sterile 0.9% saline solution
 Sterile microcentrifuge tubes or vials
o Vortex mixer

e Analytical balance

 Sterile filters (0.22 pm)
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o Sterile syringes and needles
Procedure:

o Calculate the required amount of citalopram hydrobromide: Determine the total volume of
solution needed and the desired final concentration (e.g., 1 mg/mL for a 10 mg/kg dose in a
25g mouse, assuming an injection volume of 0.25 mL).

» Weigh the citalopram hydrobromide: Using an analytical balance, accurately weigh the
calculated amount of citalopram hydrobromide powder.

e Dissolve in saline: Transfer the powder to a sterile tube and add the required volume of
sterile 0.9% saline. Citalopram hydrobromide is soluble in aqueous solutions.[6]

o Vortex to dissolve: Vortex the solution until the powder is completely dissolved.

 Sterile filter: To ensure sterility, filter the solution through a 0.22 um sterile filter into a new
sterile tube.

o Storage: Use the solution immediately. It is not recommended to store aqueous solutions for
more than one day.[6]

Protocol 2: Intraperitoneal (i.p.) Administration of
Citalopram in Mice

Materials:

» Prepared citalopram hydrobromide solution

e Mouse restraint device (optional)

o Appropriately sized sterile syringes and needles (e.g., 27-30 gauge)
Procedure:

» Animal Handling: Gently but firmly restrain the mouse. This can be done manually by
scruffing the back of the neck or using a restraint device.
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» Locate the Injection Site: The injection site is in the lower right or left quadrant of the
abdomen. Avoid the midline to prevent injury to the bladder or cecum.

« Injection: Insert the needle at a 15-30 degree angle into the peritoneal cavity. Be careful not
to insert the needle too deeply to avoid puncturing internal organs.

o Administer the Solution: Slowly inject the calculated volume of the citalopram solution.
o Withdraw the Needle: Gently withdraw the needle and return the mouse to its cage.

e Monitoring: Observe the mouse for a few minutes after the injection to ensure there are no

immediate adverse reactions.
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Caption: Citalopram's mechanism of action in the synapse.

Experimental Workflow for Behavioral Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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